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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzyl cyanide

Cat. No.: B1336772

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-fluorobenzyl Cyanide

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromo-2-fluorobenzyl cyanide, a key intermediate in various synthetic applications. The
information is presented to support research and development activities in medicinal chemistry
and materials science.

Core Physical and Chemical Properties

4-Bromo-2-fluorobenzyl cyanide is an organic compound with the chemical formula
CsHsBriEN.[1] It is characterized as a white to beige crystalline powder at room temperature.[1]
The molecule incorporates a benzyl cyanide core, substituted with both a bromine and a
fluorine atom on the phenyl ring, which influences its reactivity and potential applications.[1]

Quantitative Data Summary

The physical properties of 4-Bromo-2-fluorobenzyl cyanide are summarized in the table
below for easy reference and comparison.
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Property Value

IUPAC Name 2-(4-bromo-2-fluorophenyl)acetonitrile[1][2][3]
CAS Number 114897-91-5[1][2]

Molecular Formula CsHsBrEN[1][2][4]

Molecular Weight 214.03 g/mol [1][2][3][4]

Appearance White to beige crystalline powder[1][4]
Melting Point 52.8-53.0 °C[1][2][4]

Boiling Point 281 °C[4]

Density 1.573 g/cm3[4]

N Insoluble in water; soluble in common organic
Solubility |
solvents.

Experimental Protocols for Physical Property
Determination

While specific experimental details for the determination of the physical properties of 4-Bromo-
2-fluorobenzyl cyanide are not extensively published, the following are standard
methodologies used for such characterizations.

Melting Point Determination

The melting point is a critical indicator of purity. A common method for its determination is
capillary melting point analysis.

o Sample Preparation: A small, dry sample of the crystalline powder is packed into a capillary
tube.

 Instrumentation: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a thermometer.
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e Measurement: The sample is heated at a controlled rate. The temperature at which the
substance first begins to melt and the temperature at which it is completely liquid are
recorded as the melting point range. A narrow melting range typically indicates high purity.

Boiling Point Determination

For a solid compound like 4-Bromo-2-fluorobenzyl cyanide, the boiling point is determined at
reduced pressure to prevent decomposition at high temperatures.

o Apparatus: A distillation setup, including a Claisen flask, condenser, and receiving flask, is
assembled for vacuum distillation.

e Procedure: The compound is heated under reduced pressure. The temperature at which the
liquid boils and its vapor condenses is recorded, along with the corresponding pressure.

Density Measurement

The density of a solid can be determined using a gas pychometer.

» Principle: This technique measures the volume of the solid by detecting the pressure change
of a known volume of an inert gas (like helium) as it expands into a chamber containing the
sample.

o Calculation: The density is then calculated by dividing the mass of the sample by the
measured volume.

Logical Workflow for Physical Characterization

The following diagram illustrates a generalized workflow for the physical and chemical
characterization of a novel or synthesized compound like 4-Bromo-2-fluorobenzyl cyanide.
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Initial Synthesis and Purification

Synthesis of 4-Bromo-2-fluorobenzyl cyanide
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Caption: Workflow for the Characterization of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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